Cas no 20278-33-5 (Methanethioamide, N-(1-phenylethyl)-)

• Product Name: Methanethioamide, N-(1-phenylethyl)-
• CAS No: 20278-33-5
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 1391962
• Update Time: 2024-08-16

Methanethioamide, N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Methanethioamide, N-(1-phenylethyl)-

• Inchi： 1S/C9H11NS/c1-8(10-7-11)9-5-3-2-4-6-9/h2-8H,1H3,(H,10,11)
• InChI Key： STQQTASIIGWNNL-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)=S

Computed Properties

• Exact Mass: 165.06133

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 253.8±33.0 °C(Predicted)
• PSA: 12.03
• pka: 11.43±0.70(Predicted)